3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(4-ethoxyanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H12N4O2/c1-2-17-9-5-3-8(4-6-9)13-11-14-10(16)7-12-15-11/h3-7H,2H2,1H3,(H2,13,14,15,16)
• InChI Key: WRMVDRRCUISODN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NN=CC(=O)N2
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one is a chemical compound that belongs to the triazine family. It is widely used in scientific research for its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one involves the inhibition of protein kinase CK2. CK2 is a serine/threonine kinase that regulates various cellular processes such as cell growth, differentiation, and apoptosis. The inhibition of CK2 by 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one leads to the disruption of these cellular processes, resulting in anti-cancer effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one are mainly related to its inhibition of protein kinase CK2. This inhibition leads to the disruption of various cellular processes such as cell growth, differentiation, and apoptosis. Additionally, 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one has been found to have anti-inflammatory effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one in lab experiments is its potent inhibition of protein kinase CK2. This makes it a valuable tool for studying the role of CK2 in various cellular processes. Additionally, the synthesis method for 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one is efficient and provides a high yield of the product.
One of the limitations of using 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one in lab experiments is its potential toxicity. It is important to use appropriate safety measures when handling this compound. Additionally, the specificity of 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one for protein kinase CK2 should be carefully evaluated to ensure that any observed effects are due to CK2 inhibition and not off-target effects.

Future Directions

There are several future directions for the use of 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one in scientific research. One potential direction is the exploration of its anti-inflammatory effects. Additionally, the development of more specific inhibitors of protein kinase CK2 based on the structure of 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one could lead to the development of new anti-cancer therapies. Finally, the use of 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one in combination with other anti-cancer drugs could lead to synergistic effects and improved therapeutic outcomes.
Conclusion:
In conclusion, 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one is a valuable tool for scientific research due to its potent inhibition of protein kinase CK2 and potential anti-cancer effects. Its synthesis method is efficient, and it has several potential future directions for scientific research. However, appropriate safety measures should be taken when handling this compound, and its specificity for protein kinase CK2 should be carefully evaluated.

Synthesis Methods

The synthesis of 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one involves the reaction of 4-ethoxyaniline with cyanuric chloride in the presence of a base. The resulting product is then treated with sodium hydroxide to obtain 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one. This method is efficient and provides a high yield of the product.

Scientific Research Applications

3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one has several potential applications in scientific research. It has been found to be a potent inhibitor of protein kinase CK2, which plays a crucial role in various cellular processes such as cell growth and differentiation. The inhibition of CK2 by 3-[(4-ethoxyphenyl)amino]-1,2,4-triazin-5(4H)-one has been shown to have anti-cancer effects in vitro and in vivo.